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Compound of Interest

Compound Name: N-4-Boc-aminocyclohexanone

Cat. No.: B052298

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 4-
oxocyclohexylcarbamate, a key building block in modern medicinal chemistry. We will delve
into its fundamental chemical properties, common synthetic applications with detailed
experimental protocols, and its role in the development of novel therapeutics.

Core Chemical Data

tert-Butyl 4-oxocyclohexylcarbamate is a versatile bifunctional molecule containing a ketone
and a Boc-protected amine. This unique structure makes it an ideal starting material for the
synthesis of a wide variety of more complex molecules, particularly those with a substituted
cyclohexylamine scaffold, a common motif in pharmacologically active compounds.
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Property Value

Reference

tert-butyl N-(4-

'UPAC Name oxocyclohexyl)carbamate ]

CAS Number 179321-49-4 [1112][31[4]
Molecular Formula C11H19NO3 [11[2]14]
Molecular Weight 213.27 g/mol [1]4]
Appearance White powder [2]
Melting Point 114-118 °C [3114]
Storage Temperature 2-8°C [3]

Key Synonyms and Identifiers

The following table provides a list of common synonyms and identifiers for tert-butyl 4-

oxocyclohexylcarbamate, which is crucial for efficient literature and database searches.

Synonym

Reference

4-(Boc-amino)cyclohexanone

[1]

N-Boc-4-aminocyclohexanone

[1](2]

tert-Butyl (4-oxocyclohexyl)carbamate

[1112]31[5]

(4-Oxocyclohexyl)carbamic acid tert-butyl ester

[L1(2](31[5]0€]

4-(tert-Butoxycarbonylamino)cyclohexanone

[1]3]

4-N-Boc-Aminocyclohexanone

[1]14]

Carbamic acid, N-(4-oxocyclohexyl)-, 1,1-
dimethylethyl ester

[1]

1,1-dimethylethyl (4-oxocyclohexyl)carbamate

[1]

Synthetic Applications and Experimental Protocols
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A primary application of tert-butyl 4-oxocyclohexylcarbamate in drug development is its use in
reductive amination reactions. This reaction allows for the introduction of a wide variety of
substituents at the 4-position of the cyclohexane ring, a key step in building molecular diversity
for structure-activity relationship (SAR) studies.

Representative Experimental Protocol: Reductive
Amination

This protocol describes a general procedure for the reductive amination of tert-butyl 4-
oxocyclohexylcarbamate with a primary amine.

Materials:

e tert-Butyl 4-oxocyclohexylcarbamate

e Primary amine (e.g., benzylamine)

e Sodium triacetoxyborohydride (NaBH(OAC)3)
e Dichloromethane (DCM), anhydrous

e Acetic acid (glacial)

e Saturated agueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

e Argon or Nitrogen atmosphere

Procedure:

o To a solution of tert-butyl 4-oxocyclohexylcarbamate (1.0 eq) in anhydrous dichloromethane
(DCM) under an inert atmosphere, add the primary amine (1.1 eq).

e Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.
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 Stir the reaction mixture at room temperature for 1-2 hours to facilitate imine formation.
e Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution.

» Continue stirring at room temperature and monitor the reaction progress by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction
is typically complete within 3-12 hours.

e Upon completion, quench the reaction by the slow addition of saturated aqueous sodium
bicarbonate solution.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and
brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

 Purify the crude product by flash column chromatography on silica gel to obtain the desired
N-substituted tert-butyl 4-aminocyclohexylcarbamate.

Quantitative Data Summary (lllustrative)

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Molecular
Reactant Molar Eq. Weight (g/mol  Mass (g) Moles (mmol)
)
tert-Butyl 4-
oxocyclohexylcar 1.0 213.27 2.13 10.0
bamate
Benzylamine 11 107.15 1.18 11.0
Sodium
triacetoxyborohy 15 211.94 3.18 15.0
dride
Product 304.44
Yield (%) Typically >80%

Experimental Workflow

The following diagram illustrates the key steps in the reductive amination of tert-butyl 4-

oxocyclohexylcarbamate.
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Reductive Amination Workflow
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This streamlined workflow highlights the sequential nature of the reaction, from the initial
condensation of the ketone and amine to form an imine, followed by its reduction to the final
amine product, and concluding with the necessary workup and purification steps to isolate the
target compound. This versatile reaction is a cornerstone in the synthesis of diverse compound
libraries for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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